Cas no 85666-18-8 (2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER)

• Product Name: 2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER
• CAS No: 85666-18-8
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 3252391
• PubChem ID: 13364855
• Update Time: 2025-04-21

2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER
• DTXSID301207886
• 85666-18-8
• Ethyl 5-[2-(3-pyridinyl)ethyl]-2-benzofurancarboxylate
• SCHEMBL11063399

• Inchi： 1S/C18H17NO3/c1-2-21-18(20)17-11-15-10-13(7-8-16(15)22-17)5-6-14-4-3-9-19-12-14/h3-4,7-12H,2,5-6H2,1H3
• InChI Key： DDGQAHHFLANCTN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2=C1C=CC(=C2)CCC1C=NC=CC=1

Computed Properties

• Exact Mass: 295.12084340Da
• Monoisotopic Mass: 295.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.3Ų